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Compound of Interest

Compound Name: 3-Methoxy-1H-2-benzazepine

CAS No.: 58399-90-9

Cat. No.: B14604296

Get Quote

Executive Summary: The Phenol-Ether Switch
In benzazepine pharmacology, the conversion between a 3-hydroxy (phenolic) and a 3-

methoxy (ether) moiety is a fundamental toggle for biological activity and metabolic stability.[1]

3-Hydroxy (-OH): Typically the active pharmacophore.[1] It functions as a hydrogen bond

donor, essential for anchoring the ligand to polar residues (e.g., Serine) within the receptor

binding pocket (D1 or GluN2B). However, it confers poor oral bioavailability and rapid

clearance via Phase II conjugation (glucuronidation/sulfation).

3-Methoxy (-OCH₃): Often acts as a prodrug or inactive metabolite.[1] The methyl cap

removes the H-bond donor capability, increasing lipophilicity (LogP) and Blood-Brain Barrier

(BBB) permeability.[1] It is metabolically interconvertible with the hydroxy form via CYP450

(demethylation) or COMT (methylation).

Physicochemical & Structural Analysis
The structural divergence at the 3-position dictates the molecule's interaction with the biological

environment.
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Feature
3-Hydroxy
Benzazepine
(Phenol)

3-Methoxy
Benzazepine
(Anisole)

Impact on Drug
Design

H-Bonding Donor & Acceptor Acceptor Only

OH is critical for

receptor affinity (e.g.,

Ser-residue

interaction).[1]

LogP (Lipophilicity) Lower (More Polar)
Higher (More

Lipophilic)

OMe has superior

BBB penetration.[1]

pKa (Acidity) ~10 (Weakly Acidic) Neutral

OH can be

deprotonated at high

pH; OMe is stable.

Metabolic Fate

Glucuronidation,

Sulfation, COMT

Methylation

O-Demethylation

(CYP2D6/CYP3A4)

OMe serves as a

metabolic reservoir for

the active OH.

Oxidation Potential
High (Quinone

formation risk)
Low (Stable)

OH compounds

require antioxidants

(e.g., ascorbic acid) in

solution.

Pharmacological Performance: Receptor Binding &
Signaling
Dopamine D1 Receptor Interaction
In the 1-phenyl-3-benzazepine series (e.g., SKF-38393 analogs), the hydroxyl group mimics

the meta-hydroxyl of dopamine.[1]

Mechanism: The 3-OH forms a hydrogen bond with Ser5.42 and Ser5.46 in transmembrane

domain 5 of the D1 receptor.

Data: Methylation of this group (3-OMe) typically results in a 10-100 fold loss of affinity.[1]

NMDA (GluN2B) Receptor Interaction
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For GluN2B antagonists like Traxoprodil (CP-101,606), the 3-hydroxy group on the pendant

phenyl ring is essential for high-affinity binding.[1]

Binding Data (Representative):

3-Hydroxy analog: Ki = 1.3 nM (High Affinity)[1][2]

3-Methoxy analog: Ki > 100 nM (Reduced Affinity)[1]

Interpretation: The methoxy group creates steric clash and eliminates the crucial H-bond

donor interaction within the ifenprodil binding site.

Visualization: Signaling & Metabolic Pathways
The following diagram illustrates the functional relationship between the methoxy and hydroxy

variants, highlighting the metabolic cycle and receptor activation.
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Caption: Metabolic interconversion and pharmacodynamic activation pathway of 3-substituted

benzazepines.

Experimental Protocols
Protocol A: Chemical Synthesis (Demethylation)
Objective: Convert a 3-methoxy benzazepine precursor to the active 3-hydroxy form.[1] This is

a standard validation step in SAR studies.

Reagents:
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Substrate: 3-Methoxy-1-phenyl-3-benzazepine derivative (1.0 eq)[1]

Reagent: Boron Tribromide (BBr₃), 1.0 M in CH₂Cl₂ (3.0 eq)

Solvent: Anhydrous Dichloromethane (DCM)[1]

Quench: Methanol (MeOH), Sodium Bicarbonate (NaHCO₃)

Step-by-Step Workflow:

Preparation: Dissolve the 3-methoxy substrate in anhydrous DCM under an inert atmosphere

(Nitrogen or Argon) at -78°C (Dry ice/Acetone bath).

Addition: Dropwise add BBr₃ solution over 15 minutes. Caution: BBr₃ is highly corrosive and

fumes in air.

Reaction: Allow the mixture to warm to 0°C and stir for 2–4 hours. Monitor by TLC (System:

DCM/MeOH 9:1). The product (phenol) will have a lower Rf than the starting material (ether).

Quenching: Cool back to -78°C. Carefully add MeOH (dropwise) to destroy excess BBr₃.

Exothermic reaction.

Workup: Neutralize with saturated NaHCO₃. Extract with DCM (3x). Wash combined

organics with brine, dry over Na₂SO₄, and concentrate.

Purification: Flash chromatography is required. Phenolic benzazepines are oxidation-prone;

store under inert gas.[1]

Protocol B: Receptor Binding Assay (D1)
Objective: Quantify the affinity difference (Ki) between the methoxy and hydroxy variants.

Materials:

Radioligand: [³H]-SCH-23390 (0.2 nM final conc).[1]

Tissue: Rat striatal membranes or HEK-293 cells expressing human D1.[1]
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Buffer: 50 mM Tris-HCl, pH 7.4, containing 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM

MgCl₂.

Procedure:

Incubation: Mix membrane preparation (50 µg protein) with [³H]-SCH-23390 and varying

concentrations (10⁻¹⁰ to 10⁻⁵ M) of the test compound (3-OH vs 3-OMe).

Equilibrium: Incubate at 37°C for 60 minutes.

Termination: Rapid filtration through GF/B glass fiber filters using a cell harvester. Wash 3x

with ice-cold buffer.[1]

Analysis: Measure radioactivity via liquid scintillation counting.

Calculation: Determine IC₅₀ and convert to Ki using the Cheng-Prusoff equation:

.[1]

Self-Validation Check: The Ki of the 3-hydroxy reference (e.g., SCH-23390) should be < 1

nM. The 3-methoxy analog should show significantly higher Ki (lower affinity).[1]

Metabolic Stability & Toxicity[1]
The 3-hydroxy group introduces specific metabolic liabilities that must be accounted for in drug

development.

Parameter 3-Hydroxy (Phenol) 3-Methoxy (Ether)

CYP Interaction
Substrate for oxidation

(Quinone formation)

Substrate for CYP2D6 (O-

demethylation)

Phase II Rapid Glucuronidation (UGT) Stable against UGT

Toxicity Risk
Potential for reactive

metabolites (Quinones)
Generally lower direct toxicity

Half-Life (t1/2) Short (High clearance)
Longer (Requires Phase I

activation)
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Experimental Insight: In liver microsome stability assays, 3-methoxy benzazepines often show

a "delayed" clearance profile compared to their hydroxy counterparts because they must first

undergo O-demethylation before Phase II conjugation can occur.[1]
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vs-3-hydroxy-benzazepines-1-2-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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